IDO-IN-4

• CAS No.: 1629125-65-0
• Product Name: IDO-IN-4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.584
• IUPAC Name: (1R,2S)-2-[4-[bis(2-methylpropyl)amino]-3-[(4-methylphenyl)carbamoylamino]phenyl]cyclopropane-1-carboxylic acid
• Standard InChI: InChI=1S/C26H35N3O3/c1-16(2)14-29(15-17(3)4)24-11-8-19(21-13-22(21)25(30)31)12-23(24)28-26(32)27-20-9-6-18(5)7-10-20/h6-12,16-17,21-22H,13-15H2,1-5H3,(H,30,31)(H2,27,28,32)/t21-,22-/m1/s1
• Standard InChIKey: VZYCPKLOYXSKAB-FGZHOGPDSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)NC2=C(C=CC(=C2)C3CC3C(=O)O)N(CC(C)C)CC(C)C
• Appearance: White to off-white Solid
• Description: IDO-IN-4(cas# 1629125-65-0) is a potent IDO1 inhibitor with IC50 of 8 nM in human IDO1/HEK293 cells.
• Purity: > 98%
• Synonyms: IDO-IN-4; (1R,2S)-2-(4-(diisobutylamino)-3-(3-(p-tolyl)ureido)phenyl)cyclopropanecarboxylic acid
• Reference: [1]. Balog, et al. Preparation of cycloalkylaryl amide compounds as indoleamine 2,3-dioxygenase and therapeutic uses thereof. From PCT Int. Appl. (2014), WO 2014150677 A1 20140925.
• PubChem Compound: 118676157
• Last Modified: Nov 11 2021